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Compound of Interest

Compound Name: H-Ala-Ala-Tyr-OH TFA

Cat. No.: B12420517

For researchers, scientists, and drug development professionals, the tripeptide H-Ala-Ala-Tyr-
OH TFA offers a versatile tool for a range of applications, from fundamental biochemical
assays to the development of novel therapeutics. This technical guide provides an in-depth
overview of its properties, potential applications, and experimental considerations.

Supplier Information and Physicochemical
Properties

H-Ala-Ala-Tyr-OH TFA is commercially available from various suppliers. The trifluoroacetic
acid (TFA) salt form is common for synthetic peptides, often resulting from the purification
process using high-performance liquid chromatography (HPLC). The presence of TFA can
influence the peptide's net weight and solubility.

A summary of the key physicochemical properties of H-Ala-Ala-Tyr-OH and its TFA salt, as
reported by various suppliers, is presented below.
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H-Ala-Ala-Tyr-OH H-Ala-Ala-Tyr-OH

Propert Supplier(s
S (Free Base) TFA pplier(s)
Molecular Formula Ci15H21N30s C17H22F3N307 MOLNOVA
Molecular Weight 323.34 g/mol 437.37 g/mol MOLNOVA
Purity (by HPLC) Not specified >98% MOLNOVA[1]
CAS Number (Free ]
67131-52-6 Not available MOLNOVA[1]
Base)
N - General peptide
Appearance Not specified Lyophilized powder o
characteristic
TFA salts generally
Solubility Not specified enhance agueous General knowledge

solubility[2]

- Store at -20°C for
Storage Not specified - MOLNOVA[1]
long-term stability[1]

Potential Research Applications

While specific literature on the biological activity of H-Ala-Ala-Tyr-OH is limited, its constituent
amino acids and similar peptide structures suggest several promising areas of investigation:

e Enzyme Substrate: Peptides containing tyrosine are often substrates for protein kinases,
which play crucial roles in cellular signaling. H-Ala-Ala-Tyr-OH could be utilized in high-
throughput screening assays to identify novel kinase inhibitors or to characterize the
substrate specificity of known kinases.

» Neuroscience Research: The presence of tyrosine, a precursor to neurotransmitters like
dopamine and norepinephrine, suggests a potential role in neurological processes.[3]
Related dipeptides have been explored for their applications in neuroscience studies.[4]

» Antioxidant Studies: The phenolic hydroxyl group of tyrosine can act as a scavenger of
reactive oxygen species.[5] Therefore, H-Ala-Ala-Tyr-OH could be investigated for its
potential antioxidant properties in various biological systems.
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» Peptide Synthesis: This tripeptide can serve as a building block for the synthesis of longer,
more complex peptides with potential therapeutic applications.[3]

Experimental Protocols

The following are generalized experimental protocols that can be adapted for the use of H-Ala-
Ala-Tyr-OH TFA in a research setting.

General Peptide Handling and Reconstitution

For optimal results, it is crucial to handle and store the peptide correctly.
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Caption: General workflow for handling and reconstituting lyophilized peptides.

In Vitro Kinase Assay

This protocol outlines a basic workflow for screening the effect of H-Ala-Ala-Tyr-OH as a
potential kinase substrate or inhibitor.
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Caption: A generalized workflow for an in vitro kinase assay using a peptide.

Signaling Pathway Considerations

While the specific signaling pathways involving H-Ala-Ala-Tyr-OH are not yet elucidated, its
structure suggests potential involvement in pathways regulated by tyrosine phosphorylation.
Tyrosine kinases are key components of numerous signaling cascades that control cell growth,
proliferation, differentiation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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